![molecular formula C30H25N5NaO8S2 B033963 C.I. Direct Violet 9, disodium salt CAS No. 6227-14-1](/img/structure/B33963.png)
C.I. Direct Violet 9, disodium salt
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Description
C.I. Direct Violet 9, also known as disodium salt, is a blue-purple dye . It is soluble in water, producing a red light purple solution, and is slightly soluble in alcohol. It is insoluble in other organic solvents .
Synthesis Analysis
The synthesis of C.I. Direct Violet 9 involves the diazotization of 4-Aminobenzenesulfonic acid and coupling with 2-Amino-4-methylanisole. The product is then diazotized in alkaline conditions and coupled with 4-Hydroxy-7-(phenylamino)naphthalene-2-sulfonic acid .Molecular Structure Analysis
The molecular formula of C.I. Direct Violet 9 is C30H23N5Na2O8S2, and its molecular weight is 691.64 . It belongs to the double azo class of dyes .Chemical Reactions Analysis
The dye solution of C.I. Direct Violet 9 reacts with strong sulfuric acid to produce a blue-green color, which turns purple upon dilution. In nitric acid solution, it turns red-light brown .Mechanism of Action
properties
CAS RN |
6227-14-1 |
---|---|
Molecular Formula |
C30H25N5NaO8S2 |
Molecular Weight |
670.7 g/mol |
IUPAC Name |
disodium;7-anilino-4-hydroxy-3-[[2-methoxy-5-methyl-4-[(4-sulfonatophenyl)diazenyl]phenyl]diazenyl]naphthalene-2-sulfonate |
InChI |
InChI=1S/C30H25N5O8S2.Na/c1-18-14-26(27(43-2)17-25(18)33-32-21-8-11-23(12-9-21)44(37,38)39)34-35-29-28(45(40,41)42)16-19-15-22(10-13-24(19)30(29)36)31-20-6-4-3-5-7-20;/h3-17,31,36H,1-2H3,(H,37,38,39)(H,40,41,42); |
InChI Key |
ABEGGPOHFJMKKQ-UHFFFAOYSA-N |
Isomeric SMILES |
CC1=CC(=C(C=C1N=NC2=CC=C(C=C2)S(=O)(=O)[O-])OC)N/N=C\3/C(=CC4=C(C3=O)C=CC(=C4)NC5=CC=CC=C5)S(=O)(=O)[O-].[Na+].[Na+] |
SMILES |
CC1=CC(=C(C=C1N=NC2=CC=C(C=C2)S(=O)(=O)[O-])OC)N=NC3=C(C=C4C=C(C=CC4=C3O)NC5=CC=CC=C5)S(=O)(=O)[O-].[Na+].[Na+] |
Canonical SMILES |
CC1=CC(=C(C=C1N=NC2=CC=C(C=C2)S(=O)(=O)O)OC)N=NC3=C(C=C4C=C(C=CC4=C3O)NC5=CC=CC=C5)S(=O)(=O)O.[Na] |
Other CAS RN |
6227-14-1 |
Pictograms |
Corrosive; Irritant |
synonyms |
disodium 4-hydroxy-3-[[2-methoxy-5-methyl-4-[(4-sulphonatophenyl)azo]phenyl]azo]-7-(phenylamino)naphthalene-2-sulphonate; DirectfastvioletBK; 2-Naphthalenesulfonic acid, 4-hydroxy-3-2-methoxy-5-methyl-4-(4-sulfophenyl)azophenylazo-7-(phenylamino)-, dis |
Origin of Product |
United States |
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